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Compound of Interest

Compound Name: Trivinylcyclohexane
CAS No.: 30172-87-3
Cat. No.: B8502104
Get Quote
. J

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper disposal of chemical waste is a critical component of ensuring a safe and compliant
work environment. This guide provides detailed, step-by-step procedures for the safe and legal
disposal of trivinylcyclohexane, a combustible liquid that is also a skin and eye irritant.[1][2]
Adherence to these protocols is essential for protecting personnel and the environment.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is imperative to be familiar with the inherent
hazards of trivinylcyclohexane. This compound is a combustible liquid and can cause skin
and serious eye irritation.[1] Therefore, appropriate personal protective equipment (PPE) must
be worn at all times.

Personal Protective Equipment (PPE) Requirements:
o Eye Protection: Wear chemical safety goggles or a face shield.[1]

» Hand Protection: Use protective gloves.[1]
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o Respiratory Protection: In case of vapor or aerosol generation, use a suitable respirator.
e Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.
Safe Handling and Storage of Waste:

» Handle trivinylcyclohexane in a well-ventilated area, preferably within a chemical fume
hood.[1]

o Keep waste containers tightly closed and store them in a cool, dark, and well-ventilated
place.[1]

o Store waste away from incompatible materials, such as oxidizing agents.[1]
e Prevent the buildup of electrostatic charge by using explosion-proof equipment.[1]
o Keep away from heat, sparks, open flames, and hot surfaces.

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative and safety data for
1,2,4-Trivinylcyclohexane.

Property Value

Physical State Clear, colorless to slightly pale yellow liquid[1][3]
Boiling Point 88°C at 2.7 kPa[1]

Flash Point 69°C (closed cup)[1]

Specific Gravity 0.85 (20/20)

Signal Word Warning[1]

Causes skin irritation, Causes serious eye
Hazard Statements o
irritation[1]

Step-by-Step Disposal Procedures
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The proper disposal of trivinylcyclohexane is governed by federal, state, and local
regulations.[1] It is crucial to manage this chemical as a hazardous waste unless determined
otherwise by a qualified professional. The Resource Conservation and Recovery Act (RCRA)
provides a framework for "cradle-to-grave" management of hazardous waste in the United
States.[4][5]

1. Waste ldentification and Segregation:

o Treat all unwanted trivinylcyclohexane, including contaminated materials from spills, as
hazardous waste.

o Segregate trivinylcyclohexane waste from other waste streams to avoid chemical
reactions.

2. Waste Collection and Labeling:

o Collect trivinylcyclohexane waste in a designated, properly sealed, and compatible
container.

o Clearly label the waste container with "Hazardous Waste" and the chemical name
"Trivinylcyclohexane."

3. Spill Management:

« In the event of a spill, absorb the material with an inert absorbent such as dry sand, earth, or
sawdust.[1]

» For larger spills, contain the spill by bunding.[1]

o Collect the absorbed material and place it in a sealed container for disposal as hazardous
waste.[1]

e Remove all sources of ignition and use spark-proof tools during cleanup.[1]

4. Professional Disposal:

e Do not dispose of trivinylcyclohexane down the drain or with regular trash.
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» Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to arrange for pickup and disposal.[6]

o Disposal may involve incineration in a chemical incinerator equipped with an afterburner and
scrubber system.[1]

o Always consult your local and regional authorities for specific disposal regulations.[1]
5. Empty Container Management:

e An empty container that held trivinylcyclohexane should be triple-rinsed with a suitable
solvent.

e The rinsate must be collected and disposed of as hazardous waste.[7]

 Atfter triple-rinsing, deface the original label on the container before disposing of it as regular
trash.[7]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
trivinylcyclohexane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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